Boc-D-Val-Ome

• Molecular Formula: C11H21NO4
• Molecular Weight: 231.29 g/mol
• InChI: InChI=1S/C11H21NO4/c1-7(2)8(9(13)15-6)12-10(14)16-11(3,4)5/h7-8H,1-6H3,(H,12,14)/t8-/m1/s1
• InChIKey: XCJLIYKAMLUDGN-MRVPVSSYSA-N

Boc-D-Val-OMe: A Critical D-Amino Acid Building Block for Stereochemically Defined Peptide Synthesis

Boc-D-Val-OMe (CAS 106391-85-9) is a protected D-valine derivative featuring a tert-butoxycarbonyl (Boc) N-terminal protecting group and a C-terminal methyl ester . As an N-protected amino ester with a defined D-configuration, it serves as an essential chiral building block in the synthesis of stereochemically pure peptides, particularly for introducing D-amino acid residues that confer enhanced conformational stability and resistance to proteolytic degradation in therapeutic peptide candidates [1]. The compound is routinely characterized with a purity specification of ≥98% and water content ≤0.5% [2].

Workflow Stereochemically controlled peptide assembly

Selection D-configuration building block with Boc/OMe protection

Use Context β-sheet/helix conformational studies and peptidomimetic design

• [1] Bobde, V., et al. Conformational preferences of heterochiral peptides. Crystal structures of heterochiral peptides Boc-(D)Val-(D)Ala-Leu-Ala-OMe and Boc-Val-Ala-Leu-(D)Ala-OMe- enhanced stability of beta-sheet through C-H...O hydrogen bonds. Journal of Peptide Science, 2011. View Source
• [2] Boc-D-Val-OMe Product Specification. Capot Chemical Co., Ltd. CAS: 106391-85-9. View Source

Why Boc-D-Val-OMe Cannot Be Substituted with Its L-Enantiomer or Alternative Protecting Groups

Substituting Boc-D-Val-OMe with its L-enantiomer (Boc-L-Val-OMe, CAS 58561-04-9) or with Fmoc-protected D-valine derivatives fundamentally alters peptide stereochemistry, leading to divergent conformational outcomes and biological activity . The D-configuration at the valine α-carbon dictates a distinct set of backbone dihedral angles that are inaccessible to L-amino acids, as demonstrated in crystal structure analyses of heterochiral peptides [1]. Furthermore, the Boc protecting group provides orthogonal acid-labile protection that is incompatible with Fmoc-based solid-phase peptide synthesis (SPPS) strategies, while the methyl ester offers a different deprotection profile compared to tert-butyl or benzyl esters . These stereochemical and protecting-group specificities mean that in-class compounds cannot be interchanged without compromising the intended peptide architecture or synthetic route.

L-enantiomer alters stereochemistry

L-valine may shift backbone dihedral angles and conformational outcomes, limiting direct replacement in chiral peptide design.

Fmoc protection incompatible with Boc strategy

Fmoc-D-Val derivatives are not suited for orthogonal Boc-based solution-phase synthesis; protecting group mismatch may derail synthetic route.

Methyl ester deprotection differs

Methyl ester cleavage profile differs from t-butyl or benzyl esters; substitution can alter global deprotection selectivity and yield.

• [1] Bobde, V., et al. Conformational preferences of heterochiral peptides. Crystal structures of heterochiral peptides Boc-(D)Val-(D)Ala-Leu-Ala-OMe and Boc-Val-Ala-Leu-(D)Ala-OMe- enhanced stability of beta-sheet through C-H...O hydrogen bonds. Journal of Peptide Science, 2011. View Source

Quantitative Differential Evidence for Boc-D-Val-OMe vs. In-Class Alternatives

Chiral Purity and Analytical Resolution: Boc-D-Val-OMe vs. L-Enantiomer

While direct HPLC separation data for Boc-D-Val-OMe is not explicitly published, a comprehensive study on the enantioselective HPLC of Nα-Boc/Fmoc amino acid derivatives (Nα-PADs) demonstrates that carbohydrate-based chiral stationary phases (CHIRALPAK IA, IC, QNAX) achieve baseline resolution (Rs 2.9-12.5) for structurally analogous D/L pairs of Boc-protected amino acids [1]. This class-level inference establishes that Boc-D-Val-OMe can be reliably distinguished and quantified from its L-enantiomer impurity. Vendors typically specify a purity of ≥98% for Boc-D-Val-OMe [2], compared to ≥97% for Boc-L-Val-OMe , indicating comparable commercial purity standards with analytical methods capable of detecting ≤0.05% of the undesired enantiomer [1].

Enantiomeric Purity

Class-level inference

Purity ≥98% (D) vs. ≥97% (L); baseline resolution Rs >2.9 for analogous D/L Boc-amino acid pairs on CHIRALPAK IC.

Supports enantiomeric identity verification

Carbohydrate-based CSPs; ICH-validated HPLC

Evidence Dimension	Chiral Purity & Enantiomeric Resolution
Target Compound Data	Purity: ≥98%; Enantiomeric impurity detection limit: ≤0.05% (class-level inference) [1][2]
Comparator Or Baseline	Boc-L-Val-OMe: Purity: ≥97%; Enantiomeric resolution for analogous Boc-amino acids: Rs 2.9-12.5 on CHIRALPAK IC [1]
Quantified Difference	Comparable commercial purity (≥98% vs. ≥97%); analytical resolution (Rs > 2.9) for analogous D/L pairs ensures enantiomeric identity verification
Conditions	HPLC with carbohydrate-based chiral stationary phases (CHIRALPAK IA, IC, QNAX); validated per ICH guidelines [1]

Why This Matters

This confirms that Boc-D-Val-OMe can be procured with high chiral purity and that established analytical methods exist to verify its stereochemical integrity, mitigating the risk of diastereomeric contamination in final peptide products.

• [1] Komaravolu, Y., Dama, V. R., & Maringanti, T. C. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. Analytical Methods, 2018, 10, 2481-2493. DOI: 10.1039/C8AY00502H. View Source
• [2] Boc-D-Val-OMe Product Specification. Capot Chemical Co., Ltd. CAS: 106391-85-9. View Source

Conformational Impact: D-Valine Residue vs. L-Valine in Heterochiral Peptides

The crystal structure of Boc-(D)Val-(D)Ala-Leu-Ala-OMe (vaLA) reveals that the D-Val residue at the N-terminus, when combined with a D-Ala residue, participates in an antiparallel β-sheet arrangement with enhanced stability through C-H···O hydrogen bonds involving Cα hydrogens [1]. The D-chiral valine residue adopts conformations in the solid state that are distinct from those available to L-valine residues, as demonstrated by an analysis of 123 crystal structures from the Cambridge Structural Database (CSD) [1]. Specifically, D-valine can assume α-helical conformations in linear peptides with a frequency of occurrence that differs from its L-counterpart, and it preferentially adopts extended conformations in cyclic peptides [1].

Conformational Preference

Class-level inference

D-Val peptide unit cell V=5884 ų vs. L-Val V=3040 ų; distinct backbone angle distributions from CSD analysis of 123 crystal structures.

D-configuration alters peptide secondary structure

Single-crystal X-ray diffraction; CSD 1998 release

Evidence Dimension	Conformational Preference & β-Sheet Stability
Target Compound Data	Boc-(D)Val-containing peptide (vaLA) crystallizes in P2(1)2(1)2(1) space group with a=9.401(4), b=17.253(5), c=36.276(9) Å, V=5884(3) ų, Z=8, R=0.086 [1]. D-Val can adopt α-helical and extended conformations in linear and cyclic peptides [1].
Comparator Or Baseline	L-Val-containing peptide (VALa) crystallizes in P2(1)2(1)2(1) with a=9.683(9), b=17.355(7), c=18.187(9) Å, β=95.84(8)°, V=3040(4) ų, Z=4, R=0.125 [1].
Quantified Difference	Different unit cell parameters and crystal packing (V=5884 ų for D-Val peptide vs. 3040 ų for L-Val peptide); distinct conformational distributions observed in CSD analysis of 123 D-amino acid-containing crystal structures [1].
Conditions	Single-crystal X-ray diffraction; analysis of 123 oligopeptide crystal structures from CSD (1998 release) [1]

Why This Matters

The D-configuration imparts distinct conformational preferences that can be exploited to engineer peptide secondary structures (e.g., β-sheets, turns) with enhanced stability, a feature critical for designing peptidomimetics and therapeutic peptides with improved pharmacokinetic properties.

• [1] Bobde, V., et al. Conformational preferences of heterochiral peptides. Crystal structures of heterochiral peptides Boc-(D)Val-(D)Ala-Leu-Ala-OMe and Boc-Val-Ala-Leu-(D)Ala-OMe- enhanced stability of beta-sheet through C-H...O hydrogen bonds. Journal of Peptide Science, 2011. View Source

Synthetic Utility: Boc-D-Val-OMe in Stereoregular Oligopeptide Assembly

Boc-D-Val-OMe serves as a monomer for constructing stereoregular co-oligopeptides with alternating D- and L-valine residues, as exemplified by the synthesis of Boc-(D-Val)m-(L-Val-D-Val)n-OMe (m=0,1; n=1-8) . The stepwise assembly of these protected peptides up to the nonapeptide (m=1; n=4) demonstrates the compatibility of Boc-D-Val-OMe with iterative coupling strategies . Larger oligomers (dodecapeptide, n=6; hexadecapeptide, n=8) were prepared via fragment condensation, with stereochemical purity assessed by chromatographic and spectroscopic methods . The resulting D,L-alternating valine peptides adopt unique β-helical conformations that are not accessible to all-L peptides [1].

Synthetic Assembly

Supporting evidence

Incorporated into peptides up to hexadecapeptide (16 residues); D,L-alternating octapeptide forms left-handed double-stranded β-helix in the solid state.

Supports stereoregular oligopeptide construction

Solution-phase synthesis; NMR/MS and X-ray confirmation

Evidence Dimension	Synthetic Accessibility for Stereoregular Peptides
Target Compound Data	Boc-D-Val-OMe successfully incorporated into protected peptides up to hexadecapeptide (16 residues) with defined D,L-alternating sequence .
Comparator Or Baseline	All-L Boc-Val-OMe-derived peptides lack the alternating stereochemical pattern and do not form the same β-helical structures [1].
Quantified Difference	Dodecapeptide (n=6) and hexadecapeptide (n=8) synthesized via fragment condensation; stereochemical purity confirmed . D,L-alternating octapeptide (n=4) forms a double-stranded left-handed antiparallel β-helix in the solid state [1].
Conditions	Solution-phase peptide synthesis; stereochemical purity assessed by NMR and mass spectrometry; conformational analysis by X-ray crystallography and IR spectroscopy [1]

Why This Matters

This demonstrates the compound's proven utility in accessing structurally unique peptide architectures, making it a valuable building block for peptidomimetic design and for studying the conformational consequences of D-amino acid incorporation.

• [1] Di Blasio, B., et al. Regularly alternating L,D-peptides. I. The double-stranded left-handed antiparallel beta-helix in the structure of Boc-(L-Val-D-Val)4-OMe. Biopolymers, 1990. View Source

Optimal Application Scenarios for Boc-D-Val-OMe Based on Quantitative Evidence

Synthesis of Stereochemically Pure D-Amino Acid-Containing Therapeutic Peptides

Boc-D-Val-OMe is optimally employed as a starting material in the synthesis of peptide therapeutics where incorporation of a D-valine residue is required to enhance metabolic stability or to induce specific turn conformations. The compound's high chiral purity (≥98%) and the availability of validated enantioselective HPLC methods for quality control [1] ensure that the final peptide product meets regulatory requirements for diastereomeric impurity control (≤0.05% undesired isomer) [1].

Construction of β-Helical and β-Sheet Peptide Models for Structural Biology

The demonstrated ability of D-valine residues to participate in stable β-sheet architectures, as evidenced by crystal structures of Boc-(D)Val-containing peptides [2], makes Boc-D-Val-OMe an essential building block for synthesizing model peptides to study β-sheet and β-helix formation, protein folding, and aggregation mechanisms.

Development of Peptidomimetics with Enhanced Conformational Rigidity

Researchers designing peptidomimetics can leverage the distinct conformational preferences of D-valine (α-helical in linear peptides, extended in cyclic peptides) as revealed by CSD analysis [2] to engineer molecules with predetermined secondary structures. Boc-D-Val-OMe provides a convenient, protected form for introducing these stereochemically constrained residues.

Stereoregular Oligopeptide Synthesis for Materials Science

The successful stepwise and fragment-based synthesis of D,L-alternating valine oligopeptides up to 16 residues in length demonstrates the utility of Boc-D-Val-OMe in preparing sequence-defined polymers with predictable conformations. Such stereoregular oligomers are of interest as scaffolds for biomaterials and supramolecular assemblies.

Application

Selection Property

Validation Focus

D-amino acid-containing peptide research

D-configuration with orthogonal Boc/OMe protection

Enantiomeric purity via chiral HPLC

β-sheet/helix conformational studies

D-Val-induced backbone angle preference

X-ray crystallography, CD spectroscopy

Peptidomimetic design

Conformational rigidity from D-residue

Secondary structure modeling, CSD analysis

Stereoregular oligopeptide materials

D,L-alternating sequence assembly

Mass spectrometry, NMR, X-ray diffraction

• [1] Komaravolu, Y., Dama, V. R., & Maringanti, T. C. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. Analytical Methods, 2018, 10, 2481-2493. DOI: 10.1039/C8AY00502H. View Source
• [2] Bobde, V., et al. Conformational preferences of heterochiral peptides. Crystal structures of heterochiral peptides Boc-(D)Val-(D)Ala-Leu-Ala-OMe and Boc-Val-Ala-Leu-(D)Ala-OMe- enhanced stability of beta-sheet through C-H...O hydrogen bonds. Journal of Peptide Science, 2011. View Source